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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience.

While grounded in established scientific principles and predictive models, it highlights a

significant lack of direct experimental data for 4-Nonylaniline. The quantitative data presented

herein is largely based on Quantitative Structure-Activity Relationship (QSAR) modeling and

should be interpreted with the understanding that these are estimations and not a substitute for

empirical testing.

Executive Summary
4-Nonylaniline, a substituted aniline with a long alkyl chain, presents a data gap in terms of its

environmental fate and ecotoxicological profile. Due to the absence of comprehensive

experimental studies, this guide synthesizes available physicochemical data with predictions

from validated Quantitative Structure-Activity Relationship (QSAR) models, specifically the U.S.

Environmental Protection Agency's (EPA) EPI Suite™. The predictions indicate that 4-
Nonylaniline is not readily biodegradable, possesses a high potential for adsorption to soil and

sediment, and has a significant bioaccumulation potential. Its predicted aquatic toxicity is high,

classifying it as toxic to aquatic organisms. This guide provides a detailed overview of the

predicted environmental behavior of 4-Nonylaniline, outlines the standard experimental

protocols for its assessment, and visually represents key environmental processes and

workflows.
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Physicochemical Properties
Understanding the fundamental physicochemical properties of a substance is crucial for

predicting its environmental distribution and behavior. While experimental data is limited, the

following table summarizes known and estimated properties for 4-Nonylaniline.

Property Value Source/Method

Molecular Formula C₁₅H₂₅N ChemSrc[1]

Molecular Weight 219.37 g/mol ChemSrc[1]

Physical State Liquid (presumed at 25°C) -

Boiling Point 333.2 ± 11.0 °C at 760 mmHg ChemSrc[1]

Density 0.9 ± 0.1 g/cm³ ChemSrc[1]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C ChemSrc[1]

Water Solubility 0.246 mg/L at 25°C
EPI Suite™ (WSKOWWIN

v1.42)

Log Octanol-Water Partition

Coefficient (Log Kow)
5.65 ChemSrc[1]

Henry's Law Constant
1.12 x 10⁻⁴ atm-m³/mol at

25°C

EPI Suite™ (HENRYWIN

v3.20)

Environmental Fate
The environmental fate of a chemical is governed by a combination of transport and

transformation processes. The high Log Kow of 4-Nonylaniline (5.65) is a strong indicator of

its likely behavior, suggesting it will preferentially partition from water into organic phases such

as soil organic carbon, sediment, and the fatty tissues of organisms.

Abiotic Degradation
Abiotic degradation processes, such as hydrolysis and photolysis, can contribute to the

transformation of chemicals in the environment.
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Hydrolysis: The HYDROWIN™ v2.00 model within EPI Suite™ predicts that 4-Nonylaniline
is resistant to hydrolysis. Aniline itself is hydrolytically stable, and the addition of the nonyl

group is not expected to introduce a hydrolyzable functional group.

Photolysis: While specific experimental data for the photolysis of 4-Nonylaniline is

unavailable, anilines can undergo direct photolysis in the atmosphere and surface waters.

The rate of photolysis is dependent on factors such as water clarity, depth, and the presence

of photosensitizing agents. However, for long-chain alkylbenzenes, photooxidation has been

suggested to be a less significant degradation pathway compared to biodegradation[2].

Biotic Degradation
The BIOWIN™ models in EPI Suite™ predict that 4-Nonylaniline is not readily biodegradable.

This suggests that it is likely to persist in the environment for a considerable time.

BIOWIN™ Model Prediction

BIOWIN1 (Linear Model) Does not biodegrade fast

BIOWIN2 (Non-Linear Model) Does not biodegrade fast

BIOWIN3 (Ultimate Biodegradation Timeframe) Weeks to months

BIOWIN4 (Primary Biodegradation Timeframe) Weeks

BIOWIN5 (MITI Linear Model) Not readily biodegradable

BIOWIN6 (MITI Non-Linear Model) Not readily biodegradable

BIOWIN7 (Anaerobic Biodegradation) Not readily biodegradable

The predicted slow rate of biodegradation, coupled with its high lipophilicity, indicates a

potential for persistence in environmental compartments, particularly in sediment and soil.

Bioaccumulation
The high Log Kow value of 5.65 strongly suggests that 4-Nonylaniline has the potential to

bioaccumulate in aquatic organisms. The BCFBAF™ v3.01 model in EPI Suite™ provides the

following bioconcentration factor (BCF) predictions for fish:
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BCF Prediction Method Log BCF BCF (L/kg)

Log Kow based 3.56 3630

Arnot-Gobas (upper trophic) 4.01 10232

A BCF value greater than 2000 is generally considered to indicate a high potential for

bioaccumulation. The predicted BCF values for 4-Nonylaniline significantly exceed this

threshold, highlighting the potential for this chemical to accumulate in aquatic food webs.

Environmental Distribution (Mobility)
The potential for 4-Nonylaniline to move between environmental compartments is largely

dictated by its partitioning behavior. The KOCWIN™ v2.00 model in EPI Suite™ predicts a high

soil and sediment adsorption coefficient.

Koc Prediction Method Log Koc Koc (L/kg)

MCI Method 4.67 46773

Log Kow Method 4.88 75857

These high Koc values indicate that 4-Nonylaniline will be strongly adsorbed to organic matter

in soil and sediment, limiting its mobility in the aqueous phase and its potential to leach into

groundwater. The majority of the compound released into the environment is expected to reside

in soil and sediment.

Ecotoxicity
The ECOSAR™ v2.0 model within EPI Suite™ was used to predict the aquatic toxicity of 4-
Nonylaniline. The predictions are based on its structural similarity to other anilines.
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Trophic Level Endpoint Predicted Value (mg/L)

Fish 96-hr LC50 0.53

Daphnia 48-hr EC50 0.28

Green Algae 96-hr EC50 0.15

These predicted values indicate that 4-Nonylaniline is toxic to aquatic organisms at low

concentrations. The European Union's classification, labelling and packaging (CLP) regulation

would likely classify this substance as "Toxic to aquatic life" and potentially "Toxic to aquatic life

with long-lasting effects" given its predicted persistence and bioaccumulation potential.

Experimental Protocols
In the absence of specific experimental data for 4-Nonylaniline, this section details the

standard OECD (Organisation for Economic Co-operation and Development) guidelines that

would be employed to determine its environmental fate and ecotoxicity. These protocols are the

internationally accepted standard methods.

Abiotic Degradation
Hydrolysis as a Function of pH (OECD 111): This tiered test guideline is designed to

determine the rate of abiotic hydrolysis of a chemical in aqueous solutions at environmentally

relevant pH values (typically 4, 7, and 9)[3][4][5].

Principle: Sterile aqueous buffer solutions of the test substance are incubated in the dark

at a constant temperature.

Procedure: A preliminary test is conducted for 5 days at 50°C. If significant hydrolysis

(>10%) is observed, a higher-tier kinetic study is performed at different temperatures to

determine the hydrolysis rate constant and half-life. The identity and concentration of

major hydrolysis products (>10% of the initial concentration) are also determined[6].

Phototransformation of Chemicals in Water – Direct Photolysis (OECD 316): This guideline

evaluates the potential for a chemical to be degraded by direct absorption of sunlight in

water[7][8][9].
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Principle: A solution of the test substance in pure water is irradiated with light that

simulates natural sunlight.

Procedure: The test is typically conducted using a xenon lamp with filters to mimic the

solar spectrum at the Earth's surface. The concentration of the test substance is monitored

over time, and the photolysis rate constant, half-life, and quantum yield are calculated.

Dark controls are run in parallel to account for any non-photolytic degradation[7].

Biotic Degradation
Ready Biodegradability (OECD 301): This series of tests provides a stringent screen for

assessing the ready biodegradability of chemicals in an aerobic aqueous medium[10][11]

[12]. A substance is considered readily biodegradable if it meets the pass levels (e.g., >60%

of theoretical CO₂ evolution) within a 10-day window during the 28-day test period[11][13].

Principle: A small amount of the test substance is incubated with a microbial inoculum

(e.g., activated sludge) in a mineral medium.

Methods: Several methods exist, including the CO₂ Evolution Test (OECD 301B) and the

Manometric Respirometry Test (OECD 301F)[10][11]. Degradation is measured by

parameters such as CO₂ production or oxygen consumption.

Bioaccumulation
Bioaccumulation in Fish: Aqueous and Dietary Exposure (OECD 305): This guideline

describes procedures for determining the bioconcentration and biomagnification potential of

chemicals in fish.

Principle: The test consists of two phases: an uptake phase where fish are exposed to the

test substance (either in the water or through their diet) and a depuration phase where

they are transferred to a clean environment.

Procedure: During both phases, the concentration of the test substance in the fish tissue is

measured at various time points. From these measurements, the bioconcentration factor

(BCF), uptake rate constant, and depuration rate constant are calculated.

Ecotoxicity
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Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period[1].

Principle: Fish are exposed to a range of concentrations of the test substance in a static,

semi-static, or flow-through system.

Procedure: Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50 value and its

95% confidence limits are calculated[1].

Daphnia sp. Acute Immobilisation Test (OECD 202): This test determines the concentration

of a substance that immobilizes 50% of the daphnids (EC50) within a 48-hour period.

Principle: Young daphnids are exposed to a series of concentrations of the test substance.

Procedure: The number of immobilized daphnids is recorded at 24 and 48 hours, and the

48-hour EC50 is calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of freshwater algae.

Principle: Exponentially growing cultures of algae are exposed to various concentrations of

the test substance for 72 hours.

Procedure: The growth of the algae is measured over time (e.g., by cell counts or

fluorescence). The concentration that causes a 50% reduction in growth rate (ErC50) or

yield (EyC50) is determined.

Visualizations
The following diagrams illustrate the key environmental fate pathways and a general

experimental workflow for assessing a substance like 4-Nonylaniline.

Environmental Fate Pathways of 4-Nonylaniline

Environmental Fate Assessment Workflow

Hypothetical Biodegradation Pathway of 4-Nonylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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